Avitriptan
Avitriptan
Brand Name:
Vulcanchem
CAS No.:
151140-96-4
VCID:
VC0195663
InChI:
InChI=1S/C22H30N6O3S/c1-23-32(29,30)15-17-5-6-20-19(12-17)18(13-25-20)4-3-7-27-8-10-28(11-9-27)22-21(31-2)14-24-16-26-22/h5-6,12-14,16,23,25H,3-4,7-11,15H2,1-2H3
SMILES:
CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCCN3CCN(CC3)C4=NC=NC=C4OC
Molecular Formula:
C22H30N6O3S
Molecular Weight:
458.6 g/mol
Avitriptan
CAS No.: 151140-96-4
VCID: VC0195663
Molecular Formula: C22H30N6O3S
Molecular Weight: 458.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 151140-96-4 |
|---|---|
| Product Name | Avitriptan |
| Molecular Formula | C22H30N6O3S |
| Molecular Weight | 458.6 g/mol |
| IUPAC Name | 1-[3-[3-[4-(5-methoxypyrimidin-4-yl)piperazin-1-yl]propyl]-1H-indol-5-yl]-N-methylmethanesulfonamide |
| Standard InChI | InChI=1S/C22H30N6O3S/c1-23-32(29,30)15-17-5-6-20-19(12-17)18(13-25-20)4-3-7-27-8-10-28(11-9-27)22-21(31-2)14-24-16-26-22/h5-6,12-14,16,23,25H,3-4,7-11,15H2,1-2H3 |
| Standard InChIKey | WRZVGHXUPBWIOO-UHFFFAOYSA-N |
| SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCCN3CCN(CC3)C4=NC=NC=C4OC |
| Canonical SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCCN3CCN(CC3)C4=NC=NC=C4OC |
| Purity | > 95% |
| Synonyms | 3-(3-(4--(5-methoxy-4-pyrimidinyl)-1-piperazinyl)propyl)-N-methyl-1H-indole-5-methanesulfonamide fumarate avitriptan BMS 180048 BMS-180048 |
| PubChem Compound | 133081 |
| Last Modified | Aug 15 2023 |
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